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Compound of Interest

Compound Name: Boc-asp(osu)-obzl

Cat. No.: B558620

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of N-a-(tert-Butoxycarbonyl)-L-aspartic acid B-benzyl
a-succinimidyl ester, commonly known as Boc-L-Asp(OBzl)-OSu. It details its chemical
properties, its principal application in solid-phase peptide synthesis (SPPS), and a
representative experimental protocol for its use.

Core Compound Data: Boc-L-Asp(OBzl)-OSu

Boc-L-Asp(OBzl)-OSu is a widely utilized amino acid derivative in chemical synthesis,
particularly as a building block for peptides. The tert-butyloxycarbonyl (Boc) group provides
temporary protection for the a-amine, while the benzyl (Bzl) group protects the 3-carboxyl side
chain of the aspartic acid residue. The N-hydroxysuccinimide (OSu or NHS) ester at the a-
carboxyl position serves as an activating group, facilitating efficient amide bond formation with
a free amine.

All pertinent quantitative data for this compound are summarized below.
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Property Value References
Chemical Formula C20H24N20s [1112][3]
Molecular Weight 420.41 g/mol [2][3]

CAS Number 13798-75-9 [1][2]
Appearance White powder [1]

Melting Point 98-102 °C [2]

Storage Temperature -20°C [2]

Application in Solid-Phase Peptide Synthesis
(SPPS)

The primary application of Boc-L-Asp(OBzl)-OSu is in Boc-chemistry-based solid-phase
peptide synthesis.[2] This methodology involves the stepwise addition of amino acids to a
growing peptide chain that is covalently attached to an insoluble resin support. The Boc/Bzl
protection scheme utilizes an acid-labile Boc group for N-a-protection and more stable, benzyl-
based protecting groups for amino acid side chains.[3]

The synthesis cycle involves two key chemical steps:

o Deprotection: The N-terminal Boc group of the resin-bound peptide is removed using a
moderately strong acid, typically trifluoroacetic acid (TFA).[2]

o Coupling: The next protected amino acid, in this case, Boc-L-Asp(OBzl)-OSu, is introduced.
The activated NHS ester reacts with the newly freed N-terminal amine of the peptide-resin to

form a new peptide bond.

This cycle of deprotection and coupling is repeated until the desired peptide sequence is
assembled.

Experimental Protocols

The following section details a representative protocol for a single coupling cycle in a manual
Boc-SPPS workflow using Boc-L-Asp(OBzl)-OSu. This assumes the synthesis is proceeding on
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a pre-loaded resin (e.g., MBHA resin) where the previous amino acid's Boc group has just been
removed.

Materials and Reagents

o Peptide-resin with a free N-terminal amine

e Boc-L-Asp(OBzl)-OSu

¢ Dichloromethane (DCM), peptide synthesis grade

e N,N-Dimethylformamide (DMF), peptide synthesis grade
» Trifluoroacetic acid (TFA)

» N,N-Diisopropylethylamine (DIEA)

 Isopropyl alcohol (IPA)

Nitrogen gas for agitation/mixing

Protocol: Single Coupling Cycle

1. Resin Swelling (Initial Step)

» Before the first cycle, swell the peptide-resin in DCM for at least 30 minutes to ensure
optimal reaction kinetics within the polymer matrix.

2. N-a-Boc Deprotection

o Treat the peptide-resin with a solution of 50% TFA in DCM (v/v) for approximately 20-30
minutes with gentle agitation.[2] A short pre-wash of 5 minutes with the TFA solution can also
be performed.[2]

e This step cleaves the Boc protecting group, exposing the N-terminal amine as a
trifluoroacetate salt.

o Filter the resin and wash thoroughly with DCM (3x) followed by IPA (2x) to remove residual
TFA and byproducts.[2]
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3. Neutralization

o To deprotonate the N-terminal amine salt, treat the resin with a solution of 5-10% DIEA in
DCM or DMF (v/v).

o Agitate the resin suspension for 5-10 minutes.

« Filter the resin and wash thoroughly with DCM (3x) to remove excess DIEA and its salts. This
leaves the peptide-resin with a reactive, free primary amine.

4. Coupling of Boc-L-Asp(OBzl)-OSu

» Dissolve Boc-L-Asp(OBzl)-OSu (typically 2-4 equivalents relative to the resin substitution) in
a minimal amount of DMF.

e Add the solution to the neutralized peptide-resin.

» Allow the coupling reaction to proceed for 1-4 hours at room temperature with gentle
agitation (e.g., nitrogen bubbling or orbital shaking).

e The activated NHS ester will react with the free amine on the resin to form the peptide bond.

e Monitoring (Optional): The completion of the reaction can be monitored using a qualitative
method such as the Kaiser test (ninhydrin test). A negative test (beads remain colorless)
indicates the absence of free primary amines and a successful coupling.

5. Washing
 After the coupling is complete, filter the reaction solution.

o Wash the peptide-resin thoroughly with DMF (3x) followed by DCM (3x) to remove excess
reagents and the N-hydroxysuccinimide byproduct.

The resin is now ready for the next deprotection and coupling cycle.

Process Visualization
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The logical workflow of the Boc-SPPS cycle is illustrated below. This diagram outlines the key
stages of deprotection, neutralization, and coupling required to elongate the peptide chain.

Caption: Workflow of a single Boc-SPPS cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Boc-L-Asp(OBzl)-OSu for Peptide
Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558620#boc-asp-osu-obzl-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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